Cas no 118469-17-3 (1H-Benzimidazole,5-fluoro-1-(fluoromethyl)-2-methyl-)

• Product name: 1H-Benzimidazole,5-fluoro-1-(fluoromethyl)-2-methyl-
• CAS No: 118469-17-3
• MF: C₉H₈F₂N₂
• MW: 182.170028686523
• CID: 132951
• PubChem ID: 45078132

1H-Benzimidazole,5-fluoro-1-(fluoromethyl)-2-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole,5-fluoro-1-(fluoromethyl)-2-methyl-
• 1H-Benzimidazole,5-fluoro-1-(fluoromethyl)-2-methyl-(9CI)
• 5-Fluoro-1-(fluoromethyl)-2-methyl-1H-benzo[d]imidazole
• 118469-17-3

• Inchi： InChI=1S/C9H8F2N2/c1-6-12-8-4-7(11)2-3-9(8)13(6)5-10/h2-4H,5H2,1H3
• InChI Key： IIWXVNVBHGPUPO-UHFFFAOYSA-N
• SMILES： FC1C=CC2N(CF)C(C)=NC=2C=1

Computed Properties

• Exact Mass: 182.066
• Monoisotopic Mass: 182.066
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 17.8A^2